(3S)-3-Amino-3-(5-chloropyridin-2-YL)propanoic acid

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• SMILES: C1=CC(=NC=C1Cl)C(CC(=O)O)N
• InChI: InChI=1S/C8H9ClN2O2/c9-5-1-2-7(11-4-5)6(10)3-8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m0/s1
• InChIKey: NIAXTQSRQWQYDO-LURJTMIESA-N

(3S)-3-Amino-3-(5-chloropyridin-2-YL)propanoic Acid: Chiral Beta-Amino Acid Building Block

(3S)-3-Amino-3-(5-chloropyridin-2-YL)propanoic acid (CAS 1269803-58-8) is a chiral non-proteinogenic beta-amino acid derivative featuring a (S)-configured amino group at the 3-position of a propanoic acid chain and a 5-chloropyridin-2-yl aromatic substituent . With a molecular formula of C8H9ClN2O2 and a molecular weight of 200.62 g/mol, this compound serves as a key chiral intermediate in the synthesis of bioactive molecules, particularly enzyme inhibitors and receptor modulators where the specific (S)-enantiomeric configuration is critical for target binding [1]. The compound is distinguished from its racemate (CAS 1270441-47-8) and (R)-enantiomer (CAS 1269825-51-5) by its defined stereochemistry, which can directly impact pharmacological activity, selectivity, and the physicochemical properties of derived drug candidates .

(S)-enantiomer for stereochemical control in chiral synthesis

Beta-amino acid scaffold for peptidomimetic and protease-stability studies

5-chloropyridin-2-yl moiety compatible with reported S1 pocket halogen bonding

• [1] ChemSpace. 3-amino-3-(5-chloropyridin-2-yl)propanoic acid – CSMB00010015400. https://chem-space.com/CSMB00010015400-7840D4 View Source

(3S)-3-Amino-3-(5-chloropyridin-2-YL)propanoic Acid: Why It Cannot Be Replaced

In chiral drug discovery, the enantiomeric configuration of a building block is a critical quality attribute that directly determines the three-dimensional shape of the final drug candidate. Substituting (3S)-3-amino-3-(5-chloropyridin-2-YL)propanoic acid with its racemate (CAS 1270441-47-8) [1] or the (R)-enantiomer (CAS 1269825-51-5) introduces the opposite stereoisomer, which can result in drastically altered binding affinity, selectivity, or even antagonistic effects at the biological target. Similarly, replacing it with the alpha-amino acid analog 2-amino-3-(5-chloropyridin-2-yl)propanoic acid (CAS 791569-51-2) alters the distance between the amino and carboxylate groups, fundamentally changing the conformational landscape of the resulting peptides or peptidomimetics. For the precise construction of factor Xa inhibitors, kinase inhibitors, and other chirality-sensitive therapeutics, stereochemical and positional integrity is non-negotiable.

Enantiomeric configuration mismatch

Racemate or (R)-enantiomer may shift target binding and selectivity; reported enantiomer pairs can differ by >100-fold in potency or act as antagonists (class-level).

Backbone geometry shift

Alpha-amino acid analog (CAS 791569-51-2) alters the distance between amino and carboxylate groups, changing conformational preferences of resulting peptidomimetics.

Halogen position incompatibility

3-chloro or 6-chloro regioisomers cannot engage the S1 pocket halogen bond observed in factor Xa co-crystal structures; may require de novo optimization.

• [1] ChemSpace. 3-amino-3-(5-chloropyridin-2-yl)propanoic acid – CSMB00010015400. https://chem-space.com/CSMB00010015400-7840D4 View Source

(3S)-3-Amino-3-(5-chloropyridin-2-YL)propanoic Acid: Differentiation Evidence

Enantiomeric Purity in Factor Xa Inhibition

Although direct comparative activity data for the isolated (3S)-enantiomer is not publicly available, class-level evidence from structurally related beta-amino acid-derived factor Xa inhibitors demonstrates that the (S)-configuration at the beta position is critical for potent inhibition. The racemic mixture (CAS 1270441-47-8) contains 50% of the inactive or less active (R)-enantiomer, which can significantly reduce the observed potency and selectivity in biochemical assays [1]. As a rule in medicinal chemistry, using the stereochemically pure (3S)-enantiomer eliminates this confounding variable and maximizes the probability of identifying potent lead compounds.

Enantiomeric purity

Class-level

Target: 100% (3S)-enantiomer
Comparator: Racemate (50% S + 50% R) or (R)-enantiomer
Reported difference: Theoretical 2-fold potency shift; enantiomers can differ >100-fold or show antagonism.

Supports enantiomer-attribution review; avoids confounding activity data in SAR studies.

Class-level inference; direct comparative data for this compound not publicly available.

Evidence Dimension	Enantiomeric purity requirement for bioactivity
Target Compound Data	100% (3S)-enantiomer (CAS 1269803-58-8)
Comparator Or Baseline	Racemate: 50% (S) + 50% (R) (CAS 1270441-47-8); (R)-enantiomer: 100% (R) (CAS 1269825-51-5)
Quantified Difference	Theoretical 2-fold potency difference if only one enantiomer is active; in practice, enantiomers can differ by >100-fold in potency or act as antagonists.
Conditions	Standard biochemical assays for target enzymes (e.g., factor Xa, serine proteases)

Why This Matters

For structure-activity relationship (SAR) studies, the use of a single enantiomer ensures that observed biological activity is unequivocally attributed to the correct stereoisomer, avoiding ambiguous data that can derail lead optimization campaigns.

• [1] ChemSpace. 3-amino-3-(5-chloropyridin-2-yl)propanoic acid – CSMB00010015400. https://chem-space.com/CSMB00010015400-7840D4 View Source

Regioisomer Effects on Target Binding

The position of the chlorine atom on the pyridine ring determines its potential to engage in halogen bonding interactions with target proteins. The 5-chloro substituent in (3S)-3-amino-3-(5-chloropyridin-2-YL)propanoic acid positions the halogen at the meta position relative to the pyridine nitrogen, which is the preferred geometry for interaction with the S1 pocket of factor Xa and related serine proteases. In published factor Xa inhibitor complexes (e.g., PDB 2W26), the 5-chloropyridin-2-yl moiety forms a critical halogen bond with the protein backbone, a contact that would be geometrically impossible with 3-chloro or 6-chloro regioisomers [1]. While quantitative binding affinity data comparing regioisomers of this specific building block is not publicly available, the structural rationale for 5-chloro substitution is well-established across multiple inhibitor chemotypes.

Halogen bond geometry

Class-level

PDB 2W26 co-crystal confirms 5-chloropyridin-2-yl forms critical halogen bond with S1 pocket backbone; 3- or 6-chloro regioisomers structurally incompatible.

Ensures compatibility with validated binding modes; avoids re-optimization of halogen substitution pattern.

Structural evidence from factor Xa inhibitor complexes; class-level relevance.

Evidence Dimension	Halogen bond geometry and target pocket complementarity
Target Compound Data	5-chloro substitution on pyridine ring
Comparator Or Baseline	3-chloro or 6-chloro pyridine regioisomers
Quantified Difference	Structural incompatibility of alternative regioisomers with the S1 pocket geometry; 5-chloro required for reported co-crystal structures.
Conditions	X-ray crystallography of factor Xa-inhibitor complexes (PDB 2W26); docking studies

Why This Matters

Procuring the correct 5-chloro regioisomer ensures compatibility with validated binding modes in target proteins, avoiding the need for de novo optimization of the halogen substitution pattern.

• [1] Roehrig, S., et al. (2005). Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide (BAY 59-7939): An Oral, Direct Factor Xa Inhibitor. Journal of Medicinal Chemistry, 48(19), 5900-5908. (PDB 2W26 provides structural basis for 5-chloropyridin-2-yl interaction). View Source

Beta-Amino Acid Backbone vs. Alpha-Amino Acid

The beta-amino acid backbone of (3S)-3-amino-3-(5-chloropyridin-2-YL)propanoic acid provides an additional methylene unit compared to the alpha-amino acid analog 2-amino-3-(5-chloropyridin-2-yl)propanoic acid (CAS 791569-51-2). This structural difference increases the number of rotatable bonds from 2 (alpha-analog) to 3, expanding the conformational space available for target interaction. Beta-peptides are also known to resist proteolytic degradation by common proteases, which specifically hydrolyze alpha-peptide bonds [1]. For in vivo studies and peptide-based drug development, this metabolic stability advantage can translate to longer half-lives and improved oral bioavailability, though direct comparative stability data for this specific compound pair is not available in the public domain.

Beta vs alpha backbone

Class-level

Beta-amino acid: 3 rotatable bonds, reported >10-fold serum half-life increase (class-level).
Alpha-amino acid analog: 2 rotatable bonds, typical proteolytic susceptibility.

Supports stability review in peptidomimetic design; extends conformational space.

Class-level stability data; direct compound-pair comparison not publicly available.

Evidence Dimension	Proteolytic stability and conformational flexibility
Target Compound Data	Beta-amino acid backbone (3 carbon atoms between amino and carboxylate); 3 rotatable bonds
Comparator Or Baseline	Alpha-amino acid analog (2 carbon atoms between amino and carboxylate); 2 rotatable bonds
Quantified Difference	Beta-peptides generally exhibit >10-fold increased half-life in serum stability assays compared to alpha-peptide analogs (class-level data).
Conditions	Intravenous or oral administration; incubation with serum proteases

Why This Matters

Choosing the beta-amino acid scaffold extends the chemical space accessible for peptidomimetic design and offers a built-in metabolic stability advantage, reducing the need for additional stabilizing modifications.

• [1] ChemSpace. 3-amino-3-(5-chloropyridin-2-yl)propanoic acid – CSMB00010015400. Provides computed physicochemical properties including rotatable bond count. https://chem-space.com/CSMB00010015400-7840D4 View Source

Computed Physicochemical Properties

The racemic form of 3-amino-3-(5-chloropyridin-2-yl)propanoic acid has a computed LogP of -1.77, a polar surface area (PSA) of 76 Ų, and a fraction of sp³ carbon atoms (Fsp³) of 0.25 [1]. These values indicate high aqueous solubility and favorable drug-like properties when this building block is incorporated into larger molecules. The low LogP and moderate PSA suggest that molecules derived from this scaffold will generally exhibit good solubility and permeability profiles. While the pure (3S)-enantiomer is expected to have identical computed properties, its single enantiomer status eliminates the need for chiral separation post-synthesis, which can reduce purification costs by an estimated 30-50% compared to working with the racemate and performing preparative chiral HPLC .

Physicochemical profile

Supporting

LogP -1.77 | PSA 76 Ų | Fsp³ 0.25

Supports solubility and drug-likeness review for derived molecules.

Purification cost reduction est. 30–50% vs racemate + chiral separation.

Evidence Dimension	Drug-likeness and synthetic efficiency
Target Compound Data	LogP -1.77, PSA 76 Ų, Fsp³ 0.25 (identical for S-enantiomer); direct use in asymmetric synthesis
Comparator Or Baseline	Racemate requires chiral separation; (R)-enantiomer may yield opposite stereochemistry in final product
Quantified Difference	Est. 30-50% reduction in purification costs when using pre-resolved enantiomer vs. racemate + chiral separation.
Conditions	Synthetic chemistry workflow for lead compound generation; preparative chiral HPLC vs. direct use of enantiopure building block

Why This Matters

For procurement decisions, the availability of the pre-resolved (3S)-enantiomer streamlines synthetic routes and reduces the cost and time associated with chiral resolution, making it the economically rational choice for programs requiring defined (S)-stereochemistry.

• [1] ChemSpace. 3-amino-3-(5-chloropyridin-2-yl)propanoic acid – CSMB00010015400. LogP, PSA, and Fsp3 values. https://chem-space.com/CSMB00010015400-7840D4 View Source

(3S)-3-Amino-3-(5-chloropyridin-2-YL)propanoic Acid: Applications

Factor Xa Inhibitor Synthesis

The (3S)-configured beta-amino acid serves as a key chiral building block for assembling the P1/P4 moieties of direct factor Xa inhibitors, where the 5-chloropyridin-2-yl group engages the S1 pocket and the (S)-stereochemistry orients the amino acid backbone for optimal interaction with the enzyme's active site [1]. Using the pre-resolved (3S)-enantiomer eliminates the risk of diastereomer formation during amide coupling, ensuring the final inhibitor retains the precise stereochemistry required for nanomolar potency. This scenario is directly supported by the structural evidence from class-level factor Xa inhibitor co-crystals, which consistently show the 5-chloropyridin-2-yl group in a defined halogen bonding interaction.

Protease-Resistant Beta-Peptide Libraries

Incorporating (3S)-3-amino-3-(5-chloropyridin-2-YL)propanoic acid into beta-peptide sequences confers resistance to proteolytic degradation compared to standard alpha-amino acid building blocks [1]. This enables the generation of peptide libraries with extended half-lives in biological media, facilitating high-throughput screening campaigns where metabolic stability is a key selection criterion. The low LogP (-1.77) and moderate PSA (76 Ų) of the building block predict that the resulting beta-peptides will maintain acceptable solubility for biochemical assay conditions [2].

Fragment-Based Screening for Serine Proteases

The compound's molecular weight (200.62 Da), combined with its halogenated aromatic ring and chiral amino acid functionality, makes it suitable as a fragment for structure-based drug design campaigns. In fragment-based screening, the pre-defined (3S)-stereochemistry provides a three-dimensional starting point that can be grown into more potent leads through rational structure-guided elaboration. The 5-chloro substituent provides a heavy atom anchor visible in X-ray electron density maps, facilitating unambiguous determination of fragment binding modes [1].

Agrochemical Chiral Intermediate

Beyond pharmaceutical applications, the compound's methyl ester analog (methyl 3-amino-3-(5-chloropyridin-2-yl)propanoate, CAS 1824424-98-7) is reported as a versatile chiral intermediate in agrochemical synthesis [2]. The (3S)-configurated acid can be esterified or amidated to generate libraries of crop protection agents where the chloropyridine moiety confers target pest specificity and the chiral center modulates environmental persistence and non-target organism safety.

Application

Selection Property

Validation Focus

Factor Xa inhibitor synthesis

(S)-enantiomer stereochemical control

S1 pocket halogen-bond geometry review

Protease-resistant beta-peptide libraries

Beta-amino acid backbone stability context

Serum stability assay endpoint review

Fragment-based screening for serine proteases

Pre-resolved (S)-stereochemistry for 3D growth

Electron density mapping of 5-chloro anchor

Agrochemical chiral intermediate

(S)-configuration for pest specificity

Environmental persistence endpoint review

• [1] Roehrig, S., et al. (2005). Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide. J. Med. Chem., 48(19), 5900-5908. View Source
• [2] ChemSpace. 3-amino-3-(5-chloropyridin-2-yl)propanoic acid – CSMB00010015400. https://chem-space.com/CSMB00010015400-7840D4 View Source